Pyrrolidin-3-ylmethanol hydrochloride

Specification

• CAS No.: 644971-22-2
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.61 g/mol
• IUPAC Name: pyrrolidin-3-ylmethanol;hydrochloride
• Standard InChI: InChI=1S/C5H11NO.ClH/c7-4-5-1-2-6-3-5;/h5-7H,1-4H2;1H
• Standard InChI Key: RPSPXNVYBCMWAR-UHFFFAOYSA-N
• SMILES: C1CNCC1CO.Cl
• Canonical SMILES: C1CNCC1CO.Cl

Introduction

Chemical Properties and Structure

Pyrrolidin-3-ylmethanol hydrochloride is the hydrochloride salt form of pyrrolidin-3-ylmethanol, a small organic molecule containing a pyrrolidine ring with a hydroxymethyl group at the 3-position. This compound exhibits several important chemical characteristics that make it valuable for research and synthetic applications.

Basic Chemical Information

The compound is characterized by the following fundamental properties:

Property	Value
Molecular Formula	C₅H₁₂ClNO
Molecular Weight	137.61 g/mol
Parent Compound	Pyrrolidin-3-ylmethanol (C₅H₁₁NO)
CAS Number	644971-22-2 (hydrochloride salt)
European Community Number	800-562-4
Physical State	Off-white to pale beige solid
Hygroscopicity	Hygroscopic (absorbs moisture from air)

The parent compound, pyrrolidin-3-ylmethanol, has a molecular weight of 101.15 g/mol and its own distinct properties.

Structural Characteristics

The molecular structure features a five-membered pyrrolidine ring with a secondary amine nitrogen. The hydroxymethyl group (-CH₂OH) is attached at the 3-position of the ring. In the hydrochloride salt form, the nitrogen is protonated, and the compound exists as an ionic salt with the chloride counter-ion.

The structure can be represented by several different notations:

Notation Type	Representation
IUPAC Name	pyrrolidin-3-ylmethanol hydrochloride
SMILES	C1CNCC1CO
InChI	InChI=1S/C5H11NO/c7-4-5-1-2-6-3-5/h5-7H,1-4H2 (for parent compound)
InChI Key	QOTUIIJRVXKSJU-UHFFFAOYSA-N (for parent compound)

The compound's structural features contribute to its chemical reactivity and potential for functionalization in synthetic applications.

Stereochemistry and Isomeric Forms

Pyrrolidin-3-ylmethanol hydrochloride contains a stereogenic center at the 3-position of the pyrrolidine ring, resulting in possible stereoisomers that have distinct properties and potential applications.

Known Stereoisomers

The compound can exist in three main stereochemical forms:

• Racemic mixture (DL or RS) - Contains equal amounts of both enantiomers

• (R)-Pyrrolidin-3-ylmethanol hydrochloride - The R-enantiomer

• (S)-Pyrrolidin-3-ylmethanol hydrochloride - The S-enantiomer

Each stereoisomer may exhibit different biological activities and chemical properties, making stereochemical purity an important consideration in research applications.

Specific Enantiomers

The (R)-enantiomer (CAS: 1227157-98-3) has been specifically identified in research contexts and commercial catalogs. This enantiomer may have distinct applications in asymmetric synthesis and as a building block for pharmaceutically relevant compounds.

Similarly, the (S)-enantiomer (CAS: 1316087-88-3) has been identified as a potential precursor in medicinal chemistry applications.

Hazard Statement	Description	Classification
H315	Causes skin irritation	Warning: Skin corrosion/irritation (Category 2)
H319	Causes serious eye irritation	Warning: Serious eye damage/eye irritation (Category 2A)
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

These classifications have been reported by companies to the ECHA (European Chemicals Agency) C&L Inventory.

Precautionary Measures

The following precautionary statements are recommended when handling this compound:

Precautionary Statement	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
P264, P271, P280	Additional precautions for handling and exposure

Safety equipment including gloves, eye protection, and appropriate ventilation should be used when handling this material.

Applications in Research and Chemical Synthesis

Pyrrolidin-3-ylmethanol hydrochloride serves as a versatile building block in various research applications, particularly in medicinal chemistry and pharmaceutical development.

Pharmaceutical Precursor

The compound functions as an important precursor in pharmaceutical synthesis, offering several advantages:

• It provides a ready-to-functionalize secondary amine group

• The hydroxymethyl group offers a convenient handle for further derivatization

• Its stereochemistry can be leveraged for asymmetric synthesis

These properties make it valuable in the synthesis of biologically active compounds with potential therapeutic applications.

Specific Research Applications

Research indicates that pyrrolidin-3-ylmethanol hydrochloride has been utilized in the synthesis of fluorinated pyrrolidine derivatives, which are being investigated as potential inhibitors for dipeptidyl peptidase IV (DPP-4). DPP-4 inhibition represents an important therapeutic strategy for treating type 2 diabetes, highlighting the compound's relevance to pharmaceutical research.

As a small molecule scaffold, it offers opportunities for diverse structural modifications, allowing researchers to develop compound libraries for structure-activity relationship studies.

Synthesis and Manufacturing

The synthesis of pyrrolidin-3-ylmethanol hydrochloride typically involves multiple chemical transformations starting from appropriate precursors.

Packaging Type	Typical Quantities
Research quantities	5g, 10g, 25g
Bulk quantities	Palletized plastic pails (5 gallon/25 kg)
Larger volumes	Fiber and steel drums up to 1 ton super sacks
Solutions	Polypropylene, plastic or glass jars, up to palletized 440 gallon liquid totes

Shipping documentation typically includes a Certificate of Analysis and Safety Data Sheet (SDS) to ensure proper handling and use.